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Executive Summary

4-(3-Fluoro-5-methylphenoxy)piperidine (CAS: 2228492-98-4) is a secondary amine building

block characterized by a piperidine ring ether-linked to a meta-substituted phenyl ring. In drug
discovery, this scaffold serves as a "privileged structure" for G-protein coupled receptor
(GPCR) ligands, particularly targeting monoaminergic systems (e.g., serotonin or dopamine
receptors).

The presence of the 3-fluorine atom enhances metabolic stability by blocking oxidative
metabolism at a reactive site, while the 5-methyl group modulates lipophilicity and steric fit
within hydrophobic binding pockets. This guide provides a definitive physicochemical profile
and self-validating experimental workflows for researchers utilizing this compound.

Molecular Architecture & Electronic Profile

The molecule comprises two distinct domains: the basic piperidine headgroup and the lipophilic
phenoxy tail.
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» Piperidine Ring (Basic Center): The secondary amine (

nitrogen) acts as the primary ionization center. At physiological pH (7.4), this nitrogen is
predominantly protonated (

), facilitating electrostatic interactions with aspartate residues in receptor binding sites.

e Phenoxy Linker: The ether oxygen introduces a kink in the molecular geometry and acts as a
weak hydrogen bond acceptor.

e 3-Fluoro-5-methyl Substitution:

o Fluorine (

): Exerts an inductive electron-withdrawing effect ($ -1 $), slightly reducing the electron
density of the aromatic ring. This increases the acidity of the aromatic protons, potentially
influencing

stacking interactions.
o Methyl (
): Provides weak electron donation and increases lipophilicity (

value).

Core Physicochemical Data

Table 1: Calculated and Predicted Properties
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Property Value Rationale/Method
4-(3-Fluoro-5- )

IUPAC Name L Systematic nomenclature
methylphenoxy)piperidine

CAS Number 2228492-98-4 Registry Identifier

Molecular Formula

Stoichiometry

Molecular Weight 209.26 g/mol Monoisotopic Mass

Predicted lipophilicity (Free
cLogP 28x04 Pop Yy

Base)

) Piperidine NH (Predicted via

pKa (Basic) 10.6 £ 0.5

Hammett)

Polar Surface Area (Ether O +
TPSA 21.26 A2 _

Amine NH)
H-Bond Donors 1 Secondary Amine (NH)
H-Bond Acceptors 2 Ether Oxygen, Amine Nitrogen
Rotatable Bonds 2 Ether linkage flexibility

Synthesis & Purification Logic

The synthesis of 4-aryloxypiperidines typically follows one of two primary pathways:

Nucleophilic Aromatic Substitution (

) or the Mitsunobu Reaction. The choice depends on the electronics of the phenol. Since the 3-

fluoro-5-methyl phenol is not strongly electron-deficient, the

route is less favorable unless forcing conditions are used. The Mitsunobu Reaction is the

preferred high-fidelity route.

Synthesis Workflow Diagram

The following diagram illustrates the decision logic and reaction flow for synthesizing this

scaffold.
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Figure 1: Synthetic logic flow comparing Mitsunobu and SNAr pathways. The Mitsunobu route
IS prioritized for electron-neutral or electron-rich phenols.

Protocol: Mitsunobu Coupling (Standardized)

o Reagents: Dissolve N-Boc-4-hydroxypiperidine (1.0 eq), 3-fluoro-5-methylphenol (1.1 eq),
and Triphenylphosphine (

, 1.2 eq) in anhydrous THF under

¢ Addition: Cool to 0°C. Add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise.
o Reaction: Stir at room temperature for 12—16 hours. Monitor by TLC/LC-MS.

o Deprotection: Treat the purified intermediate with 4M HCI in dioxane to yield the
hydrochloride salt.

Solubility & Stability Profiling

Understanding the solubility profile is critical for assay development. As a secondary amine, the
compound exhibits pH-dependent solubility.

Solubility Profile

e Free Base: Low aqueous solubility; soluble in organic solvents (DMSO, Methanol, DCM).

e Hydrochloride Salt: High agueous solubility (>10 mg/mL); suitable for biological buffers.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12066363/docs?utm_src=pdf-body-img#technical-guide-physicochemical-properties-profiling-of-4-3-fluoro-5-methylphenoxy-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12066363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol: Equilibrium Solubility Determination (Shake-
Flask)

This protocol ensures accurate solubility data, essential for formulating dosing vehicles.
Reagents: PBS (pH 7.4), 0.1M HCI, DMSO.
» Preparation: Weigh 5 mg of the test compound into three separate glass vials.
» Solvent Addition:
o Vial A: Add 500 pL PBS (pH 7.4).
o Vial B: Add 500 pL 0.1M HCI.
o Vial C: Add 500 pL DMSO (Contral).
o Equilibration: Shake vials at 25°C for 24 hours at 300 rpm.

 Filtration: Filter supernatants using a 0.45 um PVDF syringe filter to remove undissolved
solids.

¢ Quantification: Analyze filtrate via HPLC-UV (254 nm). Calculate concentration using a
calibration curve derived from the DMSO stock.

o Self-Validation Check: The DMSO sample must show 100% recovery. If PBS solubility is
<5 pg/mL, re-run using a kinetic solubility protocol (nephelometry).

Analytical Characterization

To certify the identity and purity of the compound, the following diagnostic signals must be
observed.

1H NMR Diagnostics (400 MHz, DMSO-d6)

o Aromatic Region (6.5 — 7.2 ppm): Look for 3 distinct protons corresponding to the 3,5-
substituted ring. The coupling constants (
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) will reveal the meta-relationships.

o Ether Methine (4.4 — 4.6 ppm): A multiplet (

) corresponding to the piperidine C4-H. This shift confirms the formation of the ether linkage.
 Piperidine Ring:

o -protons (adjacent to N): ~3.0 — 3.3 ppm (deshielded).

o -protons: ~1.5-2.0 ppm.

e Methyl Group: Singlet at ~2.3 ppm.

LC-MS Conditions[2]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 um).
e Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).
o Gradient: 5% to 95% B over 5 minutes.

o Detection: ESI+ (Positive Mode). Expect

Handling & Safety (E-E-A-T)

While specific toxicology data for this exact CAS may be limited, properties are inferred from
the structural class (fluorinated piperidines).

» Hazard Classification: Irritant (Skin/Eye).
e Handling: Use within a chemical fume hood.[1] Wear nitrile gloves and safety glasses.
o Storage:

o Free Base: Store at -20°C under inert gas (prone to oxidation/carbonate formation).

o HCI Salt: Store at room temperature, desiccated. Hygroscopic.
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Bioanalytical Workflow Diagram

The following diagram outlines the logical flow for processing this compound in a biological
assay context.
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Figure 2: Standardized bioanalytical workflow for pharmacokinetic profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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